7-Fluoro-4-hydrazinylquinoline hydrochloride

• CAS No.: 1172943-36-0
• Molecular Formula: C9H9ClFN3
• Molecular Weight: 213.64 g/mol
• IUPAC Name: (7-fluoroquinolin-4-yl)hydrazine;hydrochloride
• InChI: InChI=1S/C9H8FN3.ClH/c10-6-1-2-7-8(13-11)3-4-12-9(7)5-6;/h1-5H,11H2,(H,12,13);1H
• InChI Key: PGLATNDHHSLNDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2C=C1F)NN.Cl

Description

7-Fluoro-4-hydrazinylquinoline hydrochloride (CAS: 49612-08-0) is a fluorinated quinoline derivative with the molecular formula C₉H₈FN₃·HCl and a molecular weight of 213.64 g/mol (177.18 g/mol for the free base) . The compound features a quinoline core substituted with a fluorine atom at position 7 and a hydrazinyl group at position 2.

Preparation Methods

The synthesis of 7-Fluoro-4-hydrazinylquinoline hydrochloride typically involves the reaction of 7-fluoroquinoline with hydrazine under controlled conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. The resulting compound is then purified and converted to its hydrochloride salt form . Industrial production methods may involve scaling up this synthetic route with optimizations to improve yield and purity.

Chemical Reactions Analysis

Substitution Reactions

The hydrazine group at the 4-position and the fluorine atom at the 7-position serve as key reactive sites for substitution.

• Hydrazine Group Reactivity:
  The hydrazine moiety reacts with carbonyl compounds (e.g., aldehydes) to form hydrazones. For instance, condensation with 4-fluorophenylhydrazine hydrochloride yields Schiff base derivatives .

Oxidation and Reduction

The hydrazine group participates in redox reactions:

• Oxidation:
  Controlled oxidation converts the hydrazine group to azo or diazonium intermediates. These intermediates are precursors for heterocyclic compounds (e.g., triazoles) .

• Reduction:
  Sodium borohydride reduces the hydrazine group to an amine, forming 7-fluoro-4-aminoquinoline derivatives, which are valuable in medicinal chemistry .

Cyclization and Condensation Reactions

The compound undergoes cyclization to form fused heterocycles:

• Quinoline Ring Functionalization:
  Acid-catalyzed hydrolysis of boronic esters generates quinolones, while alcoholysis produces electrophilic intermediates for further derivatization .

Catalytic Cross-Coupling Reactions

Palladium and iridium catalysts enable diverse transformations:

Reaction Type	Reagents/Conditions	Product	Yield	Source
Suzuki–Miyaura Coupling	Pd(OAc)₂, K₂CO₃, aryl bromides	Biarylquinoline Derivatives	85–92%
Hartwig–Buchwald Amination	Pd(dba)₂, Xantphos, piperidine	C7-Aminated Quinoline	68%
Iridium-Catalyzed Borylation	[Ir(OMe)COD]₂, B₂pin₂, THF, 80°C	C7-Borylated Quinoline	72%

Comparative Reactivity

The fluorine atom’s electron-withdrawing effect enhances electrophilic substitution at the C3 and C8 positions, while the hydrazine group’s nucleophilicity drives condensation and cyclization. Compared to chloro analogues (e.g., 7-chloro-4-hydrazinylquinoline), the fluoro derivative shows slower SNAr but improved stability under acidic conditions .

Mechanistic Insights

• Kinetic Studies: Reaction Progress Kinetic Analysis (RPKA) reveals first-order dependence on catalyst concentration in iridium-mediated borylation .

• Steric Effects: Bulky substituents at the hydrazine group reduce cyclization yields due to hindered intermediate formation .

Scientific Research Applications

Case Studies and Research Findings

Recent studies have demonstrated the efficacy of hydrazone derivatives, including those related to 7-fluoro-4-hydrazinylquinoline hydrochloride, against multiple cancer cell lines. For instance, a study evaluating various hydrazones indicated that certain derivatives exhibited submicromolar GI50 values across a broad spectrum of cancer types, including leukemia, non-small cell lung cancer, and melanoma .

Compound	Cancer Type	IC50 Value (µg/cm³)
Hydrazone I	CNS Cancer	0.688
Hydrazone II	Melanoma	0.172

These findings suggest that modifications to the quinoline structure can enhance anticancer activity, highlighting the importance of structure-activity relationships in drug development .

Synthetic Routes

The synthesis of 7-fluoro-4-hydrazinylquinoline hydrochloride typically involves the reaction of hydrazine derivatives with quinoline precursors. Various synthetic strategies have been explored to optimize yield and purity while maintaining biological activity. The introduction of different substituents on the quinoline ring can lead to significant variations in pharmacological properties .

Structural Modifications

Research has indicated that introducing different aryl or heterocyclic units can enhance the biological activity of hydrazones derived from quinoline. For example, compounds with pyrrole or thiazole moieties have shown improved cytotoxic effects compared to simpler structures .

Broader Therapeutic Applications

In addition to its anticancer properties, 7-fluoro-4-hydrazinylquinoline hydrochloride may have potential applications in treating other diseases characterized by hyperproliferation. Conditions such as rheumatoid arthritis and certain ocular diseases have been linked to aberrant kinase activity, suggesting that this compound could be repurposed for broader therapeutic use .

Mechanism of Action

The mechanism of action of 7-Fluoro-4-hydrazinylquinoline hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to proteins and enzymes, affecting their activity and function. This interaction can lead to changes in cellular processes and biochemical pathways, making it a valuable tool in research .

Comparison with Similar Compounds

Key Observations:

Substituent Effects: Fluoro vs. Positional Isomerism: 6-Chloro derivatives (e.g., 6-chloro-4-hydrazino-2-methylquinoline hydrochloride) exhibit reduced antimicrobial activity compared to 7-substituted analogues, likely due to altered electronic and steric interactions .

Functional Modifications: Hydrazone Derivatives: Both 7-fluoro and 7-chloro analogues react with aldehydes (e.g., benzaldehyde, pyrazole-carbaldehydes) to form hydrazones. These derivatives demonstrate antimicrobial activity, with 7-chloro derivatives showing MIC values of 8–32 µg/mL against Staphylococcus aureus and Escherichia coli .

Notable Findings:

• 7-Chloro Derivatives : Exhibit broad-spectrum antimicrobial activity, with hydrazone derivatives showing superior efficacy compared to the parent hydrazine .
• Fluoro Derivatives: While direct activity data are scarce, computational studies suggest 7-fluoro-quinoline hybrids may inhibit Plasmodium falciparum enoyl-ACP reductase, a target for antimalarial drug development .

Biological Activity

7-Fluoro-4-hydrazinylquinoline hydrochloride is a compound of significant interest in medicinal chemistry due to its diverse biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following structural characteristics:

• Molecular Formula : C$_9$H$_8$ClF$_2$N$_3$
• Molecular Weight : 177.18 g/mol
• Functional Groups : The presence of a hydrazine moiety at the 4-position and a fluorine atom at the 7-position of the quinoline ring enhances its reactivity and biological activity.

Antimicrobial Activity

Research indicates that 7-Fluoro-4-hydrazinylquinoline hydrochloride exhibits potent antimicrobial properties against various pathogens. In vitro studies have shown significant inhibition of bacterial strains such as:

• Escherichia coli
• Staphylococcus aureus
• Bacillus cereus

The compound's mechanism likely involves disruption of microbial cell membranes or inhibition of essential metabolic pathways .

Anticancer Activity

In cancer research, 7-Fluoro-4-hydrazinylquinoline hydrochloride has demonstrated cytotoxic effects on several cancer cell lines, including:

• MCF-7 (breast cancer)
• T47D (breast cancer)

The compound appears to induce apoptosis in these cells, potentially through the modulation of key signaling pathways involved in cell proliferation and survival .

The proposed mechanisms by which 7-Fluoro-4-hydrazinylquinoline hydrochloride exerts its biological effects include:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical cellular processes, such as cyclooxygenase (COX) enzymes, which play a role in inflammation and tumor growth .
• Nucleophilic Substitution : The hydrazine group allows for nucleophilic attack on electrophilic centers in biological targets, leading to altered function or activity.
• Electrophilic Aromatic Substitution : The quinoline core can undergo electrophilic substitution reactions that may interact with biological macromolecules like proteins and nucleic acids.

Study 1: Antimicrobial Evaluation

A study evaluated the antimicrobial efficacy of 7-Fluoro-4-hydrazinylquinoline hydrochloride against various bacterial strains using the disc diffusion method. The results indicated that the compound exhibited significant inhibition zones comparable to standard antibiotics like streptomycin, suggesting its potential as a therapeutic agent in treating bacterial infections .

Study 2: Anticancer Activity

In another study, the cytotoxic effects of the compound were tested on MCF-7 and T47D cell lines. Results showed that treatment with varying concentrations resulted in a dose-dependent decrease in cell viability, with IC50 values indicating potent anticancer activity. Mechanistic studies revealed that apoptosis was induced via activation of caspase pathways .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Unique Features
6-Fluoro-4-hydrazinylquinoline	C$_9$H$_8$ClF$_2$N$_3$	Fluorine at the 6-position alters activity
7-Hydrazinylquinoline	C$_9$H$_8$N$_3$	Lacks fluorine; different reactivity
5-Fluoro-2-hydrazinylpyridine	C$_8$H$_8$F$_2$N$_3$	Pyridine ring provides distinct properties

The unique positioning of functional groups in 7-Fluoro-4-hydrazinylquinoline hydrochloride enhances its biological activity compared to similar compounds, making it a valuable candidate for further research in medicinal chemistry .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 7-fluoro-4-hydrazinylquinoline hydrochloride, and how can purity be optimized?

• Methodology :

• Stepwise synthesis : Begin with halogenation of the quinoline core, followed by hydrazine substitution. For example, substitute a nitro or chloro group at position 4 of 7-fluoroquinoline with hydrazine under reflux in ethanol or THF. Use sodium hydroxide or ammonia to deprotonate intermediates .
• Purity optimization : Employ column chromatography (silica gel, eluent: methanol/dichloromethane) or recrystallization from ethanol/water mixtures. Monitor purity via HPLC (C18 column, 0.1% TFA in water/acetonitrile gradient) .

Q. What spectroscopic techniques are critical for characterizing 7-fluoro-4-hydrazinylquinoline hydrochloride?

• Analytical workflow :

• NMR : Confirm fluorine presence via $^{19}\text{F}$ NMR (δ ≈ -110 to -120 ppm for aromatic F). $^1\text{H}$ NMR should show hydrazinyl protons (NH$_2$) at δ 4.5–5.5 ppm and quinoline protons at δ 7.5–9.0 ppm .
• Mass spectrometry : Use ESI-MS in positive ion mode to detect [M+H]$^+$ peaks. Expected m/z for C$_{10}$H$_{10}$FN$_3$Cl: ~248.6 .
• Elemental analysis : Verify Cl$^-$ content (theoretical ~14.3%) to confirm hydrochloride salt formation .

Q. How should 7-fluoro-4-hydrazinylquinoline hydrochloride be stored to ensure stability?

• Storage protocols :

• Store at -20°C in sealed, light-protected vials under inert gas (argon/nitrogen).
• Prepare stock solutions in DMSO (≤10 mM) and aliquot to avoid freeze-thaw cycles. Stability in solution: ≤1 month at -80°C .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for hydrazinylquinoline derivatives?

• Data reconciliation strategies :

• Assay standardization : Compare IC$_{50}$ values across studies using consistent cell lines (e.g., HepG2 for cytotoxicity) and controls (e.g., doxorubicin).
• Structural validation : Confirm compound identity via X-ray crystallography or 2D NMR if conflicting activity is observed. For example, tautomerization of the hydrazine group may alter binding kinetics .
• Meta-analysis : Use statistical tools (e.g., ANOVA) to evaluate batch-to-batch variability or solvent effects (DMSO vs. saline) .

Q. What experimental designs are effective for studying the mechanism of action of 7-fluoro-4-hydrazinylquinoline derivatives?

• Mechanistic workflows :

• Target identification : Use SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) to screen binding to enzymes like dihydrofolate reductase (DHFR).
• Cellular assays : Measure ROS generation (via DCFH-DA probe) or apoptosis (Annexin V/PI staining) in treated cancer cell lines (e.g., MCF-7) .
• Mutagenesis studies : Engineer DHFR mutants (e.g., Phe31Val) to test resistance profiles .

Q. How can formulation challenges (e.g., poor aqueous solubility) be addressed for in vivo studies?

• Formulation optimization :

• Co-solvents : Use cyclodextrin complexes (e.g., HP-β-CD) or PEGylated liposomes to enhance solubility.
• Factorial design : Apply a 2$^3$ factorial matrix to test variables: pH (4–7), surfactant concentration (0.1–1% Tween 80), and salt type (NaCl vs. citrate) .
  
• Pharmacokinetics : Conduct bioavailability studies in rodents with IV (1 mg/kg) vs. oral (10 mg/kg) dosing. Monitor plasma levels via LC-MS/MS .